amine hydrochloride CAS No. 2742660-26-8](/img/no-structure.png)
[(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride
Overview
Description
Methyl(3-chloropyridin-2-yl)amine hydrochloride, also known as MCPH, is an organic compound that is used in a variety of scientific applications. It is a white crystalline solid that is soluble in water, ethanol, and acetone. MCPH has a molecular weight of 204.6 g/mol and a melting point of 216-218 °C. MCPH is a versatile and useful compound for scientists and researchers due to its wide range of applications.
Scientific Research Applications
[(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride has a wide range of applications in scientific research. It has been used as a catalyst for the synthesis of various organic compounds, such as amides, esters, and nitriles. It has also been used as a reagent in the synthesis of heterocyclic compounds, such as pyridines and quinolines. Additionally, [(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride has been used to study the reactivity of a variety of organic compounds, such as aldehydes and ketones.
Mechanism of Action
The mechanism of action of [(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride is not fully understood, but it is thought to involve the formation of a cationic intermediate. This intermediate is thought to react with the substrate, resulting in the formation of the desired product. Additionally, it is believed that the hydrochloride portion of [(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride plays an important role in the mechanism of action, as it can act as a proton donor.
Biochemical and Physiological Effects
The biochemical and physiological effects of [(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride are not well understood. However, it is thought to have some effect on the nervous system, as it has been found to inhibit the release of neurotransmitters, such as dopamine and serotonin. Additionally, it has been found to have some effect on the cardiovascular system, as it has been found to inhibit the release of norepinephrine from the adrenal medulla.
Advantages and Limitations for Lab Experiments
[(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride has several advantages for use in lab experiments. It is relatively inexpensive, easy to obtain, and has a wide range of applications. Additionally, it is stable and has a low toxicity. However, it does have some limitations. It is not soluble in organic solvents, and its solubility in water is limited. Additionally, it is sensitive to light and air, and it can decompose in the presence of strong acids and bases.
Future Directions
There are several potential future directions for research involving [(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride. One potential direction is to further investigate its biochemical and physiological effects, as well as its mechanism of action. Additionally, further research could be conducted to explore its potential applications in other fields, such as medicine and pharmacology. Furthermore, research could be conducted to identify new synthesis methods for [(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride and to develop more efficient methods for its use in lab experiments. Finally, research could be conducted to explore the potential of [(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride as a catalyst for other organic reactions.
Synthesis Methods
[(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride can be synthesized in a two-step process. The first step involves the reaction of 3-chloropyridine with methyl iodide in the presence of a base such as sodium hydroxide or potassium hydroxide. The second step involves the reaction of the resulting intermediate with hydrochloric acid, resulting in the formation of [(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride involves the reaction of 3-chloropyridine-2-carbaldehyde with methylamine followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "3-chloropyridine-2-carbaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloropyridine-2-carbaldehyde is reacted with excess methylamine in ethanol at reflux temperature to form [(3-chloropyridin-2-yl)methyl]amine.", "Step 2: Sodium borohydride is added to the reaction mixture and stirred at room temperature for several hours to reduce the imine to the corresponding amine.", "Step 3: The resulting amine is quaternized with hydrochloric acid to form [(3-chloropyridin-2-yl)methyl](methyl)amine hydrochloride." ] } | |
CAS RN |
2742660-26-8 |
Molecular Formula |
C7H10Cl2N2 |
Molecular Weight |
193.1 |
Purity |
95 |
Origin of Product |
United States |
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